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Compound of Interest

Compound Name: Salermide

Cat. No.: B610667 Get Quote

Essential Safety and Handling Guide for Salermide
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Salermide in a research environment. The information is

tailored for researchers, scientists, and drug development professionals to ensure safe

laboratory practices and build confidence in chemical handling.

Hazard Identification and Safety Summary
Salermide is a potent inhibitor of SIRT1 and SIRT2 and requires careful handling to minimize

exposure and ensure personnel safety. The primary hazards associated with Salermide are

skin sensitization and potential harm to aquatic life.[1]

Hazard Statement GHS Classification Precautionary Statement

May cause an allergic skin

reaction (H317)[1]
Skin Sensitization 1

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1] P272: Contaminated

work clothing must not be

allowed out of the workplace.

[1] P280: Wear protective

gloves.[1]

Harmful to aquatic life with

long lasting effects (H412)[1]
Aquatic Chronic 3

P273: Avoid release to the

environment.[1]
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Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling Salermide to prevent skin contact and

inhalation. The following table outlines the recommended PPE.

Body Part PPE Recommendation

Hands

Nitrile gloves are recommended. Given that the

exact breakthrough time for Salermide is not

specified, it is crucial to consult the glove

manufacturer's chemical resistance data.[1] As

a best practice for handling potent powdered

compounds, double gloving is advised, with the

outer glove worn over the lab coat cuff. Gloves

should be changed immediately if contaminated.

Body

A laboratory coat is mandatory. When weighing

or preparing solutions, a disposable gown made

of a material resistant to chemical permeation is

recommended to be worn over the lab coat.

Eyes

While the Safety Data Sheet states eye

protection is "Not required,"[1] it is a mandatory

laboratory best practice to wear safety glasses

with side shields or goggles to protect against

accidental splashes or aerosolized powder.

Respiratory

For handling small quantities in a well-ventilated

area, respiratory protection may not be required.

However, when weighing the powder or when

there is a potential for aerosolization, a NIOSH-

approved N95 respirator should be used to

minimize inhalation of the dust.[1] All work with

powdered Salermide should ideally be

conducted within a chemical fume hood.

Operational and Disposal Plans

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b610667?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/13178m.pdf
https://cdn.caymanchem.com/cdn/msds/13178m.pdf
https://cdn.caymanchem.com/cdn/msds/13178m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A step-by-step approach to handling Salermide from receipt to disposal is essential for

maintaining a safe laboratory environment.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Salermide is typically supplied as a lyophilized powder and should be stored at

-20°C, desiccated.[2] In its lyophilized form, it is stable for up to 24 months.[2] Once

reconstituted in a solvent such as DMSO, the solution should be stored at -20°C and used

within one month to maintain potency.[2] Aliquoting the solution is recommended to avoid

multiple freeze-thaw cycles.[2]

Preparation of Stock Solutions
Preparation Area: All weighing and solution preparation should be conducted in a chemical

fume hood to minimize inhalation exposure.

Reconstitution: For a 15 mM stock solution, 5 mg of Salermide powder can be reconstituted

in 0.84 mL of DMSO.[2]

Labeling: Clearly label the stock solution with the chemical name, concentration, solvent,

date of preparation, and appropriate hazard symbols.

Experimental Use
Handling: When handling solutions of Salermide, always wear the recommended PPE.

Incubation: Working concentrations and treatment times will vary depending on the

experimental design.[2]

Waste Disposal
Solid Waste: All disposable materials contaminated with Salermide, including gloves, pipette

tips, and empty vials, should be collected in a designated, sealed, and clearly labeled

hazardous waste container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b610667?utm_src=pdf-body
https://www.benchchem.com/product/b610667?utm_src=pdf-body
https://www.cellsignal.com/products/activators-inhibitors/salermide/31699
https://www.cellsignal.com/products/activators-inhibitors/salermide/31699
https://www.cellsignal.com/products/activators-inhibitors/salermide/31699
https://www.cellsignal.com/products/activators-inhibitors/salermide/31699
https://www.benchchem.com/product/b610667?utm_src=pdf-body
https://www.cellsignal.com/products/activators-inhibitors/salermide/31699
https://www.benchchem.com/product/b610667?utm_src=pdf-body
https://www.cellsignal.com/products/activators-inhibitors/salermide/31699
https://www.benchchem.com/product/b610667?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquid Waste: Unused or waste solutions of Salermide should be collected in a separate,

sealed, and labeled hazardous waste container. Do not pour Salermide waste down the

drain, as it is harmful to aquatic life.[1]

Disposal Route: All Salermide waste must be disposed of through an approved hazardous

waste management service in accordance with local, state, and federal regulations.

Emergency Procedures
Immediate and appropriate action during an emergency is critical to mitigating risks.

Spill Response
Evacuate: Immediately alert others in the area and evacuate the immediate vicinity of the

spill.

Assess: Determine the extent of the spill. For a small powder spill, trained laboratory

personnel can proceed with cleanup. For a large spill, evacuate the laboratory and contact

the institution's environmental health and safety (EHS) office.

PPE: Before cleaning, don the appropriate PPE, including double nitrile gloves, a lab coat,

safety goggles, and an N95 respirator.

Containment: Gently cover the spill with an absorbent material suitable for chemical spills to

prevent the powder from becoming airborne.

Cleanup: Carefully scoop the absorbent material and spilled substance into a designated

hazardous waste container.

Decontamination: Clean the spill area with a suitable laboratory detergent and water.

Waste Disposal: Dispose of all cleanup materials as hazardous waste.

Personnel Exposure
Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove any contaminated clothing. Seek medical attention if

irritation or an allergic reaction develops.
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Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[1]

Visual Safety Workflows
To further clarify the procedural steps for handling Salermide, the following diagrams illustrate

the standard operating procedure and the emergency response for a spill.
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Caption: Standard Operating Procedure for Handling Salermide.
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Caption: Emergency Response Workflow for a Salermide Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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